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Introduction

Sequestosome 1 (p62), also known as SQSTM1, is a multifunctional protein that plays a critical
role in various cellular processes, including selective autophagy, inflammation, and oxidative
stress response.[1][2][3] A key feature of p62 is its ability to form oligomers, a process primarily
mediated by its N-terminal Phox and Bem1 (PB1) domain.[4][5] This oligomerization is
essential for its function as a cargo receptor in autophagy, where it links ubiquitinated
substrates to the autophagosomal machinery.[6][7] Dysregulation of p62 oligomerization and
function has been implicated in a range of diseases, including neurodegenerative disorders
and cancer.[4][8]

PBA-1105b is an autophagy-targeting chimeric compound (AUTOTAC) designed to induce the
self-oligomerization of p62, thereby enhancing the clearance of ubiquitin-bound aggregates
through autophagy.[9] Understanding the extent and nature of p62 oligomerization following
PBA-1105b treatment is crucial for characterizing its mechanism of action and therapeutic
potential.

These application notes provide detailed protocols for measuring p62 oligomerization in
response to PBA-1105b treatment. The described methods include co-immunoprecipitation
(Co-IP) to assess self-association, blue native polyacrylamide gel electrophoresis (BN-PAGE)
to analyze the size of protein complexes, and size exclusion chromatography (SEC) for a
guantitative analysis of oligomeric states.
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Signaling Pathway and Experimental Workflow

To understand the context of the experiments, it is important to visualize the p62 signaling
pathway and the overall experimental workflow.
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Caption: p62 signaling pathway.
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Cell Culture and Treatment with PBA-1105b
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Hypothesis:
PBA-1105b induces p62 oligomerization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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